Cas no 945004-44-4 (3-(Difluoromethyl)benzaldehyde)

• Product Name: 3-(Difluoromethyl)benzaldehyde
• CAS No: 945004-44-4
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD18791599
• CID: 1078897
• PubChem ID: 56776447
• Update Time: 2025-09-21

3-(Difluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)benzaldehyde
• 3-Difluoromethyl-benzaldehyde
• MFCD18791599
• PS-8840
• AT10626
• EN300-117704
• Z1216819289
• CS-0208864
• SY280907
• SCHEMBL2263076
• AKOS016015286
• 945004-44-4
• 3-(Difluoromethyl)benzaldehyde, 95%
• 3-Diflouromethyl-benzaldehyde
• DTXSID20718312
• BBL100539
• STL554333
• DB-347665

• MDL： MFCD18791599
• Inchi： 1S/C8H6F2O/c9-8(10)7-3-1-2-6(4-7)5-11/h1-5,8H
• InChI Key： VWWBACHLEZWOEK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 156.03867113g/mol
• Monoisotopic Mass: 156.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.257 g/mL at 25 °C
• Flash Point: 102℃
• Refractive Index: n20/D1.503

3-(Difluoromethyl)benzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives